Cas no 7252-86-0 (Benzene,1-(1,1-dimethylethyl)-4-)

• Product name: Benzene,1-(1,1-dimethylethyl)-4-
• CAS No: 7252-86-0
• MF: C₁₁H₁₆S
• MW: 180.30974
• MDL: MFCD00096206
• CID: 93556
• PubChem ID: 138968

Benzene,1-(1,1-dimethylethyl)-4- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-4-
• 1-tert-butyl-4-methylsulfanylbenzene
• 4-tert-butylphenyl methyl sulfide
• 4-tert-butylthioanisole
• Benzene,1-(1,1-dimethylethyl)-4-(methylthio)
• methyl 4-tert-butylphenyl sulfide
• p-tert-Butylthioanisole
• Sulfide,p-tert-butylphenyl methyl (7CI,8CI)
• p-tert-Butylphenyl methyl sulfide
• 7252-86-0
• 1-tert-butyl-4-(methylthio)benzene
• DTXSID20222848
• SCHEMBL799910
• AKOS006242733
• p-t-butylphenyl methyl sulfide
• Benzene, 1-(1,1-dimethylethyl)-4-(methylthio)-
• Benzene,1-(1,1-dimethylethyl)-4-(methylthio)-
• NSC-73892
• NSC73892
• 1-TERT-BUTYL-4-(METHYLSULFANYL)BENZENE
• NSC 73892
• C11H16S

• MDL： MFCD00096206
• Inchi： 1S/C11H16S/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8H,1-4H3
• InChI Key： JNMLIYFMOVEXEV-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(C=C1)SC

Computed Properties

• Exact Mass: 180.09700
• Monoisotopic Mass: 180.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 4.2

Experimental Properties

• Density: 0.96
• Boiling Point: 247.3 °C at 760 mmHg
• Flash Point: 101.5 °C
• Refractive Index: 1.534
• PSA: 25.30000
• LogP: 3.70600

Additional information on Benzene,1-(1,1-dimethylethyl)-4-

Comprehensive Overview of Benzene,1-(1,1-dimethylethyl)-4- (CAS No. 7252-86-0): Properties, Applications, and Industry Insights

Benzene,1-(1,1-dimethylethyl)-4- (CAS No. 7252-86-0), also known as para-tert-butylbenzene, is a specialized aromatic compound with a unique molecular structure. This organic chemical features a benzene ring substituted with a tert-butyl group at the para position, giving it distinct physical and chemical properties that make it valuable in various industrial applications. The compound's molecular formula is C₁₀H₁₄, and it typically appears as a colorless liquid with a characteristic aromatic odor.

In recent years, the demand for high-purity aromatic compounds like Benzene,1-(1,1-dimethylethyl)-4- has grown significantly, particularly in the pharmaceutical intermediates and specialty chemicals sectors. Researchers and manufacturers frequently search for information about its synthesis methods, thermal stability, and solubility characteristics, reflecting the compound's importance in advanced chemical processes. The tert-butyl substitution on the benzene ring enhances the molecule's steric hindrance, which can be crucial in designing catalysts and polymer additives.

One of the most searched topics regarding CAS No. 7252-86-0 relates to its role in material science applications. The compound serves as a building block for liquid crystal materials and advanced polymers, where its structural rigidity and chemical inertness are highly valued. Industry professionals often inquire about its compatibility with other monomers and polymerization behavior, especially in developing high-performance materials for electronics and coatings.

The spectroscopic properties of Benzene,1-(1,1-dimethylethyl)-4- have attracted significant research attention, with many studies focusing on its NMR spectra and mass spectrometry patterns. These analytical characteristics are essential for quality control in manufacturing processes and for identifying the compound in complex mixtures. Recent publications have explored its UV absorption characteristics, which are relevant for applications in optical materials and photostabilizers.

Environmental considerations have become increasingly important in discussions about aromatic compounds like CAS No. 7252-86-0. Researchers are investigating its biodegradation pathways and eco-toxicity profile to ensure sustainable use in industrial applications. Many users search for information about its vapor pressure and atmospheric lifetime, reflecting growing concerns about green chemistry and environmental impact assessment of chemical products.

In the field of organic synthesis, para-tert-butylbenzene serves as a valuable intermediate for producing more complex molecules. Its electron-donating properties make it particularly useful in electrophilic aromatic substitution reactions. Recent patent literature reveals innovative applications in agrochemical synthesis and flavor and fragrance compounds, where its structural features contribute to desired product characteristics.

The thermodynamic properties of Benzene,1-(1,1-dimethylethyl)-4-, including its heat capacity and enthalpy of formation, are well-documented in scientific literature. These parameters are critical for process engineers designing chemical reactors and separation systems. Many technical queries focus on its azeotropic behavior with common solvents, which affects purification strategies in manufacturing settings.

Quality specifications for CAS No. 7252-86-0 typically emphasize isomeric purity and moisture content, as these factors significantly influence performance in end-use applications. Industry standards require rigorous testing for residual solvents and heavy metal content, especially when the compound is used in pharmaceutical-grade applications. Recent analytical method developments have improved detection limits for trace impurities in commercial samples.

Storage and handling recommendations for Benzene,1-(1,1-dimethylethyl)-4- emphasize protection from oxidizing agents and maintenance of inert atmospheres in bulk storage situations. Technical bulletins frequently address questions about container compatibility and long-term stability, with stainless steel and certain polymers being preferred materials for contact surfaces.

Emerging research directions for para-tert-butylbenzene include its potential in energy storage systems and as a component in advanced battery electrolytes. The compound's redox stability and solvation properties are being evaluated for next-generation electrochemical applications. These developments align with current industry trends toward sustainable energy solutions and high-efficiency power systems.

Market analysis indicates steady growth in demand for Benzene,1-(1,1-dimethylethyl)-4-, particularly in the Asia-Pacific region where specialty chemical production is expanding rapidly. Supply chain professionals often search for information about global suppliers, production capacities, and logistics considerations for this chemical. Recent trade data shows increasing interest in high-purity grades for research and development purposes.

From a regulatory perspective, CAS No. 7252-86-0 is subject to standard chemical safety protocols rather than specialized restrictions. However, manufacturers and users should stay informed about evolving REACH compliance requirements and GHS classification updates that may affect handling procedures or documentation needs. Regular monitoring of chemical inventories and safety data sheets is recommended for compliance with international standards.

Future prospects for Benzene,1-(1,1-dimethylethyl)-4- appear promising, with potential applications in nanomaterial synthesis and molecular electronics currently under investigation. The compound's well-defined structural geometry and surface interaction properties make it an interesting candidate for bottom-up fabrication approaches in advanced materials science. These developments may open new markets for this versatile aromatic compound in coming years.